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3β-Methoxyolean-12-ene 3β-Methoxyolean-12-ene
Brand Name: Vulcanchem
CAS No.: 14021-26-2
VCID: VC0084656
InChI: InChI=1S/C31H52O/c1-26(2)16-17-28(5)18-19-30(7)21(22(28)20-26)10-11-24-29(6)14-13-25(32-9)27(3,4)23(29)12-15-31(24,30)8/h10,22-25H,11-20H2,1-9H3/t22-,23-,24+,25-,28+,29-,30+,31+/m0/s1
SMILES: CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC)C)C)C2C1)C)C)C
Molecular Formula: C31H52O
Molecular Weight: 440.7 g/mol

3β-Methoxyolean-12-ene

CAS No.: 14021-26-2

Main Products

VCID: VC0084656

Molecular Formula: C31H52O

Molecular Weight: 440.7 g/mol

3β-Methoxyolean-12-ene - 14021-26-2

CAS No. 14021-26-2
Product Name 3β-Methoxyolean-12-ene
Molecular Formula C31H52O
Molecular Weight 440.7 g/mol
IUPAC Name (3S,4aR,6aR,6bS,8aR,12aR,14aR,14bR)-3-methoxy-4,4,6a,6b,8a,11,11,14b-octamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene
Standard InChI InChI=1S/C31H52O/c1-26(2)16-17-28(5)18-19-30(7)21(22(28)20-26)10-11-24-29(6)14-13-25(32-9)27(3,4)23(29)12-15-31(24,30)8/h10,22-25H,11-20H2,1-9H3/t22-,23-,24+,25-,28+,29-,30+,31+/m0/s1
Standard InChIKey LUKYDMFJBKBKJG-MLTFVASFSA-N
Isomeric SMILES C[C@@]12CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CC[C@@H](C5(C)C)OC)C)C)[C@@H]1CC(CC2)(C)C)C
SMILES CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC)C)C)C2C1)C)C)C
Canonical SMILES CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)OC)C)C)C2C1)C)C)C
PubChem Compound 12304455
Last Modified Nov 11 2021
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